Cas no 191983-33-2 (Benzenamine, 2-bromo-4-(1,1-dimethylethyl)-6-iodo-)

Benzenamine, 2-bromo-4-(1,1-dimethylethyl)-6-iodo- structure
191983-33-2 structure
Product Name:Benzenamine, 2-bromo-4-(1,1-dimethylethyl)-6-iodo-
CAS No:191983-33-2
MF:C10H13BrIN
MW:354.025394201279
CID:1385456
PubChem ID:11824381
Update Time:2025-04-20

Benzenamine, 2-bromo-4-(1,1-dimethylethyl)-6-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-bromo-4-(1,1-dimethylethyl)-6-iodo-
    • 191983-33-2
    • 2-bromo-4-(tert-butyl)-6-iodoaniline
    • Inchi: 1S/C10H13BrIN/c1-10(2,3)6-4-7(11)9(13)8(12)5-6/h4-5H,13H2,1-3H3
    • InChI Key: VMBRFLUFONEMTA-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=CC(=C1)C(C)(C)C)Br)N

Computed Properties

  • Exact Mass: 352.92719
  • Monoisotopic Mass: 352.92761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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